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Compound of Interest

Compound Name: Bis(2-ethylhexyl)amine

Cat. No.: B7767626

This guide provides a concise overview of the fundamental physicochemical properties of
Bis(2-ethylhexyl)amine, a secondary amino compound. The information is tailored for
researchers, scientists, and professionals in drug development who may utilize this compound
in various applications, including as a surfactant or in nanoparticle synthesis.

Physicochemical Properties

Bis(2-ethylhexyl)amine is a colorless liquid with a slight ammonia-like odor.[1][2][3] It is a
secondary amino compound.[1] Key quantitative data regarding its molecular structure and
properties are summarized in the table below for easy reference.

Property Value

Molecular Formula C16H35N[1][2][4]

Linear Formula [CH3(CH2)3CH(C2H5)CH2]2NH[5][6]
Molecular Weight 241.46 g/mol [1][2][3][4][5]

Density 0.805 g/mL at 25 °C[1][5]

Boiling Point 123 °C at 5 mmHg[1][5]

Refractive Index n20/D 1.443[1][5]

Flash Point 130 °C (266 °F)[6]

Solubility in Water 0.014 g/L[6]
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Structural Information

The structural formula of Bis(2-ethylhexyl)amine consists of a central nitrogen atom bonded
to two 2-ethylhexyl groups. This structure is visualized in the diagram below, which illustrates
the connectivity of the constituent atoms.
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Caption: Molecular structure of Bis(2-ethylhexyl)amine.

Experimental Protocols

This document serves as a summary of core physicochemical properties and does not detail
specific experimental protocols for their determination. For detailed methodologies, please refer
to the original source materials or standard analytical chemistry protocols.

Applications
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Bis(2-ethylhexyl)amine has been utilized in the synthesis of stable, nanosized Cadmium
Sulfide (CdS) patrticles. In this application, it forms an oriented monolayer chemically bonded to
the particle surface. It is also a component in surfactant-based liquid mixtures with potential for
specialized applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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